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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guidelines for the handling and storage of 13-cis-Retinonitrile have
been compiled from the best available data on analogous compounds, namely 13-cis-Retinoic
Acid, and general safety protocols for retinoids and nitrile-containing compounds. Due to a lack
of specific published data for 13-cis-Retinonitrile, these recommendations should be used as
a starting point, and all laboratory work should be conducted with the utmost caution and in
accordance with institutional safety policies.

Introduction to 13-cis-Retinonitrile

13-cis-Retinonitrile is a synthetic retinoid and a structural analog of the well-characterized 13-
cis-Retinoic Acid. Retinoids are a class of compounds derived from vitamin A that play crucial
roles in various biological processes, including cell growth, differentiation, and vision. The
substitution of the carboxylic acid functional group in 13-cis-Retinoic Acid with a nitrile group in
13-cis-Retinonitrile is expected to alter its chemical properties, including polarity, reactivity,
and metabolic stability, which may, in turn, influence its biological activity and therapeutic
potential. Given its structural similarity to other retinoids, it is prudent to handle 13-cis-
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Retinonitrile with the same precautions as other members of this class, which are known to be
sensitive to light, heat, and oxidation.

Caption: Chemical structure of 13-cis-Retinonitrile.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 13-cis-Retinonitrile is not readily available, the
SDS for 13-cis-Retinoic Acid indicates that it is a hazardous substance.[1] It is classified as a
reproductive toxin, an irritant to the skin, eyes, and respiratory system, and harmful if
swallowed.[1] Nitrile compounds, as a class, can also be toxic. Therefore, it is imperative to
handle 13-cis-Retinonitrile with appropriate safety measures in place.

Personal Protective Equipment (PPE):

Gloves: Nitrile gloves should be worn at all times.[2] It is crucial to change gloves
immediately if they become contaminated.[3]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

e Lab Coat: A lab coat should be worn to protect from skin contact.

o Respiratory Protection: All handling of solid or volatile forms of 13-cis-Retinonitrile should
be conducted in a certified chemical fume hood to avoid inhalation.[1][4]

Preparation Handling Post-Handling

(Assess HazardsHDon PPE Work in Fume HoodHWeigthransfer DecontaminateHDispose WasteHRemove PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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